(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C20H26O4/c1-24-20-13-16(9-12-19(20)23)8-11-18(22)14-17(21)10-7-15-5-3-2-4-6-15/h2-6,9,12-13,17-18,21-23H,7-8,10-11,14H2,1H3/t17-,18-/m1/s1
• InChIKey: GGNVNVJXTWDKHG-QZTJIDSGSA-N

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol Overview

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (CAS 460052-56-6, C₂₀H₂₆O₄, MW 330.4 g/mol) is a plant metabolite isolated from Zingiberaceae species [1]. It belongs to the linear diarylheptanoid class characterized by an open heptane chain linking two aromatic rings [2]. Unlike the extensively studied curcumin, this compound lacks the conjugated β-diketone moiety and contains a single methoxy-hydroxy substituted phenyl ring, placing it within a subset of diarylheptanoids with distinct structural and potential biological properties [3]. The defined (3R,5R) stereochemistry is essential for its specific molecular interactions .

Stereochemical-control studies Defined (3R,5R) diol core supports enantiomer- and diastereomer-specific workflow.

Natural product analytical standard Isolated from Alpinia officinarum; suitable as reference for Zingiberaceae metabolite profiling.

Cellular signaling probe Reported neuraminidase inhibition context; may support viral entry and SAR investigations.

• [1] PeptideDB. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (compound 20). View Source
• [2] NP-MRD. NP0222700: 1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. View Source
• [3] PlantaE DB. 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. View Source

Non-Substitutability of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Diarylheptanoids are a structurally diverse class with wide-ranging activities that are highly sensitive to subtle changes in aromatic substitution, stereochemistry, and oxidation state [1]. The most common comparator, curcumin, exhibits well-documented chemical instability (pH-dependent degradation) and poor bioavailability due to its reactive β-diketone moiety and conjugated double bonds [2][3]. Saturated analogs, such as hexahydrocurcumin (HHC), show improved stability but retain a symmetric bis-methoxyphenyl structure that alters target engagement [4]. The target compound's unique asymmetric architecture—one substituted aromatic ring and one unsubstituted phenyl ring—combined with its fully saturated heptane-3,5-diol backbone, places it in a distinct pharmacological space. Generic substitution with any other diarylheptanoid, including structurally similar analogs, is therefore not justified and would compromise experimental validity and procurement precision.

Target compound

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Chiral (3R,5R) core, asymmetrical aromatic substitution, high-purity spec.

Common substitute

Generic 1,7-diphenylheptane-3,5-diols

Lack methoxy group, undefined or mixed stereochemistry, lower purity typical.

Mismatch implications

Different aromatic substitution may shift target binding; stereochemical uncertainty may alter assay reproducibility and limit comparability with published neuraminidase inhibition data. Predicted ADMET differences further restrict direct interchange.

Class-level stereoselectivity evidence supports strict identity control.

• [1] Basri, A. M., et al. (2026). Diarylheptanoids of Alpinia Species (Zingiberaceae): A Review of Phytochemistry and Pharmacological Potential. IIUM Medical Journal Malaysia. View Source
• [2] Wikipedia. Curcuminoid. View Source
• [3] Schneider, C., et al. (2016). Novel Diarylheptanoids and Metabolism and Bioavailablity of Curcumin. ScienceDirect. View Source
• [4] Li, J., et al. (2005). Preparation and anti-inflammatory activities of diarylheptanoid and diarylheptylamine analogs. PubMed. View Source

Quantitative Differentiation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

HPLC Purity and Quality Control

The target compound demonstrates measurable anti-proliferative activity against hepatic stellate cells, with a reported IC50 of 10.53 μg/mL . While this value is from a single source and lacks a direct head-to-head comparator in the same assay, it provides a quantitative baseline for potency assessment. In contrast, curcumin—the most common diarylheptanoid reference—exhibits IC50 values ranging from 2.8 μM to >30 μM across various cell lines, but direct comparison is precluded by assay differences [1]. The activity suggests the compound may warrant investigation in liver fibrosis models, though further validation is required.

HPLC purity

Specification review

HPLC ≥98% (supplier CoA)

Supports reproducible assay input; minimizes contaminant-driven variability.

Purity based on commercial supplier analysis; confirm via in-house QC.

Evidence Dimension	Inhibition of cell proliferation
Target Compound Data	IC50 = 10.53 μg/mL
Comparator Or Baseline	Curcumin (IC50 = 2.8–308.7 μM in various assays; cross-study comparison)
Quantified Difference	Not directly comparable (different assays, units, and cell types)
Conditions	Hepatic stellate cells (unspecified assay, likely MTT)

Why This Matters

Provides a quantitative, albeit preliminary, anchor for potency evaluation in anti-fibrotic research programs.

• [1] Masuda, T., et al. (2001). Diarylheptanoids with Free Radical Scavenging and Hepatoprotective Activity in vitro from Curcuma longa. Planta Medica. View Source

Predicted ADMET and Absorption Behavior

The target compound possesses a fully saturated heptane-3,5-diol backbone, lacking the conjugated β-diketone and extended π-system of curcumin [1]. This structural feature eliminates the Michael acceptor motif responsible for curcumin's pH-dependent degradation and potential non-specific reactivity [2][3]. Curcumin is known to degrade rapidly under physiological conditions (half-life < 10 min at pH 7.4) and carries PAINS alerts [4]. While no direct stability comparison has been published for this exact compound, class-level inference from saturated diarylheptanoids indicates superior chemical robustness [5]. This differentiates the compound from curcumin and other unsaturated diarylheptanoids for in vitro and in vivo studies where compound integrity is critical.

Predicted ADMET

In silico prediction

Target: oral BA 55.56%, LogP 3.1
Analog (CAS 112494-44-7): BA 50.00%, LogP 2.8

Methoxy group increases lipophilicity; may influence permeability and exposure context.

admetSAR 2.0 estimates; experimental validation required.

Evidence Dimension	Chemical stability (predicted)
Target Compound Data	Saturated heptane-3,5-diol (no Michael acceptor)
Comparator Or Baseline	Curcumin (conjugated β-diketone; degrades at pH 7.4 with t1/2 < 10 min)
Quantified Difference	Structural: absence of β-diketone and conjugated double bonds
Conditions	Physiological pH (7.4) and ambient light

Why This Matters

Enhanced chemical stability reduces assay variability and improves reproducibility, a key factor in reagent procurement.

• [1] NP-MRD. NP0222700: 1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. View Source
• [2] Wikipedia. Curcuminoid. View Source
• [3] Shedding light on curcumin stability. (2021). ScienceDirect. View Source
• [4] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. View Source
• [5] Dimethoxycurcumin, a Synthetic Curcumin Analogue, Induces Heme Oxygenase-1 Expression through Nrf2 Activation in RAW264.7 Macrophages. (2008). J-STAGE. View Source

Stereochemical Configuration and Diastereomeric Impact

The compound is specified as the (3R,5R) stereoisomer . This is critical because the stereochemistry of the 3,5-diol moiety significantly influences biological interactions in diarylheptanoids . Many natural product vendors offer undefined stereoisomer mixtures or the incorrect isomer, which can lead to variable or null results. For example, the (3S,5R) diastereomer of this compound exists [1], but its activity profile is unknown and likely differs. Procurement of the defined (3R,5R) isomer ensures that any observed biological effect can be confidently attributed to this specific molecular geometry, enabling rigorous SAR and mechanistic studies.

Stereochemical identity

Class-level inference

Target CAS 460052-56-6 (3R,5R) vs. (3S,5R) diastereomer (no CAS). Distinct SMILES, retention behavior expected.

Stereochemistry likely drives molecular recognition; class-level evidence shows stereoselective CYP activity.

Direct bioactivity comparison data not available; verify stereochemical attribution.

Evidence Dimension	Stereochemical purity and identity
Target Compound Data	Defined (3R,5R) stereochemistry
Comparator Or Baseline	Undefined stereoisomer mixture or (3S,5R) diastereomer
Quantified Difference	Qualitative: defined vs. undefined stereochemistry
Conditions	As supplied, based on vendor specification

Why This Matters

Ensures experimental reproducibility and accurate SAR correlation, a non-negotiable requirement for any mechanistic or drug discovery project.

• [1] PlantaE DB. (3S,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. View Source

Absence of Reported Cytotoxicity at Moderate Concentrations

Limited data from ChEMBL indicates no significant cytotoxicity against human HeLa cells at 100 μM after 48 hours in an MTT assay [1]. In contrast, curcumin and many synthetic curcuminoids exhibit potent cytotoxicity at lower concentrations (e.g., curcumin IC50 ~10–50 μM in various cancer cell lines) [2]. This suggests that the target compound may have a wider therapeutic window or be a less promiscuous cytotoxic agent, making it potentially more suitable for investigating specific biological pathways without confounding cell death effects.

Evidence Dimension	Cytotoxicity (cell viability)
Target Compound Data	No significant cytotoxicity at 100 μM (HeLa cells, 48 h)
Comparator Or Baseline	Curcumin (IC50 ~10–50 μM in various cancer cell lines)
Quantified Difference	Qualitative: non-cytotoxic vs. cytotoxic at comparable concentrations
Conditions	HeLa cells, MTT assay, 48 h (target); various cancer cell lines (comparator)

Why This Matters

A compound with lower basal cytotoxicity is advantageous for mechanistic studies, reducing the risk of false positives from cell death.

• [1] ChEMBL. CHEMBL892946: Cytotoxicity against human HeLa cells at 100 uM after 48 hrs by MTT assay. View Source
• [2] Aggarwal, B. B., et al. (2006). Biological evaluation of curcumin and related diarylheptanoids. Molecular Cancer Therapeutics. View Source

Optimal Use Cases for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Neuraminidase Inhibition SAR Studies

The defined stereochemistry and distinct mass fragmentation pattern make this compound an ideal reference standard for LC-MS/MS method development and for identifying this specific metabolite in plant extracts or biological matrices [1]. Its presence in Alpinia officinarum and related Zingiberaceae species supports its use as a chemotaxonomic marker [2].

Analytical Method Calibration for Diarylheptanoids

Given its apparent lack of cytotoxicity at concentrations up to 100 μM in HeLa cells [1], this compound is a suitable tool for probing specific signaling pathways (e.g., NF-κB, STAT3) without the confounding variable of cell death. This is in stark contrast to curcumin, which is often potently cytotoxic and induces pleiotropic effects.

Metabolism Studies of Phenolic Compounds

The unique asymmetric structure (one substituted and one unsubstituted phenyl ring) and fully saturated heptane chain differentiate it from symmetric bis-methoxy curcuminoids like curcumin and hexahydrocurcumin [1]. Its defined (3R,5R) stereochemistry is critical for SAR studies aiming to dissect the contributions of aromatic substitution patterns and stereochemistry to biological activity [2].

Natural Product Reference Standard

The absence of a reactive Michael acceptor (β-diketone) confers superior chemical stability compared to curcumin [1][2]. This makes the compound a valuable scaffold for developing probes that require prolonged incubation times or exposure to physiological conditions without rapid degradation, a common limitation of curcumin-based tools.

Application

Selection Property

Validation Focus

Viral neuraminidase SAR studies

Stereochemically defined diarylheptanoid scaffold

NA active-site interaction modeling

HPLC/LC-MS method calibration

High-purity reference standard

Botanical extract quantification

Dietary diarylheptanoid metabolism

Predicted ADMET profile

In vivo exposure-model interpretation

Zingiberaceae metabolite dereplication

Defined CAS and stereochemistry

Authentic standard confirmation

• [1] NP-MRD. NP0222700: 1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. View Source
• [2] Basri, A. M., et al. (2026). Diarylheptanoids of Alpinia Species (Zingiberaceae): A Review of Phytochemistry and Pharmacological Potential. IIUM Medical Journal Malaysia. View Source